(6-Oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl) 3-[(4-methylphenyl)sulfonylamino]propanoate

• IUPAC Name: (6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl) 3-[(4-methylphenyl)sulfonylamino]propanoate
• InChI: InChI=1S/C23H23NO6S/c1-15-6-9-17(10-7-15)31(27,28)24-13-12-22(25)29-16-8-11-19-18-4-2-3-5-20(18)23(26)30-21(19)14-16/h6-11,14,24H,2-5,12-13H2,1H3
• InChI Key: MZBVZCDIUGAIGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)OC2=CC3=C(C=C2)C4=C(CCCC4)C(=O)O3
• Molecular Formula: C23H23NO6S
• Molecular Weight: 441.5 g/mol

Description

“(6-Oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl) 3-[(4-methylphenyl)sulfonylamino]propanoate” is a chemical compound with the linear formula C23H23NO6S. It has a molecular weight of 441.507. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Highly Sensitive Probes for Metal Ion Detection

One significant application of related compounds involves the development of highly sensitive probes for metal ion detection in biological systems. For example, a study detailed the synthesis of a coumarin-pyrazolone probe for the detection of Cr3+ ions, demonstrating its application in living cells. This research underlines the potential of similar compounds in environmental monitoring and biomedical diagnostics (Mani et al., 2018).

Antibacterial and Antifungal Agents

Compounds within this chemical space have shown promise as antibacterial and antifungal agents. Research has synthesized new derivatives of 4-hydroxy-chromen-2-one, demonstrating significant antimicrobial activities against various bacterial strains, pointing to the therapeutic potential of these compounds in treating infectious diseases (Behrami & Dobroshi, 2019).

Antimicrobial Evaluation of Novel Compounds

Another study aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety suitable for use as antimicrobial agents. This research highlights the broad applicability of such compounds in developing new antimicrobial therapies, addressing the increasing concern of antibiotic resistance (Darwish et al., 2014).

Molecular and Crystal Structure Analysis

The study of molecular and crystal structures of related compounds, such as the ionic associate formed by 2-aminobenzimidazolium cation and 3,3′-(phenylmethylene)-bis(4-hydroxy-2H-chromen-2-one) anion, provides insight into the stabilization factors and potential applications in material science and drug design (Pankratov et al., 2016).

Synthesis of Mannich Bases for Pharmacological Screening

Research on the condensation of hydroxy-tetrahydrobenzo[c]chromen-6-ones with substituted diaminomethanes to produce Mannich bases illustrates the exploration of these compounds' central and peripheral nervous system stimulant properties. This work indicates the potential for developing novel neuroactive drugs (Garazd et al., 2002).

Safety and Hazards

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